2-Amino-3-(2-fluoro-5-iodophenyl)propanoic acid;hydrochloride

• IUPAC Name: 2-amino-3-(2-fluoro-5-iodophenyl)propanoic acid;hydrochloride
• InChI: InChI=1S/C9H9FINO2.ClH/c10-7-2-1-6(11)3-5(7)4-8(12)9(13)14;/h1-3,8H,4,12H2,(H,13,14);1H
• InChI Key: NLARAFDPBZMRDJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1I)CC(C(=O)O)N)F.Cl
• Molecular Formula: C9H10ClFINO2
• Molecular Weight: 345.54 g/mol

Description

“2-Amino-3-(2-fluoro-5-iodophenyl)propanoic acid;hydrochloride” is a chemical compound with the CAS Number: 2375248-13-6. It has a molecular weight of 345.54. The IUPAC name for this compound is (S)-2-amino-3-(2-fluoro-5-iodophenyl)propanoic acid hydrochloride.

Molecular Structure Analysis

The InChI code for this compound is 1S/C9H9FINO2.ClH/c10-7-2-1-6(11)3-5(7)4-8(12)9(13)14;/h1-3,8H,4,12H2,(H,13,14);1H/t8-;/m0./s1. This code provides a specific description of the molecule’s structure, including the arrangement of its atoms and the bonds between them.

Physical And Chemical Properties Analysis

This compound is a powder with a storage temperature of 4 degrees Celsius.

Scientific Research Applications

Radiolabeling and Imaging Agents

• Application : Researchers use this compound to create radiotracers for positron emission tomography (PET) imaging. .

Neuroimaging Studies

• Application : Scientists explore its use in PET scans to investigate brain function, receptor binding, and neurotransmitter distribution. .

Thyroid Imaging

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Chemical Biology and Medicinal Chemistry

• Application : Scientists explore its interactions with specific proteins, enzymes, or receptors. .

Radiotherapy Enhancement

• Application : Researchers investigate its potential as a radiosensitizer, improving the efficacy of radiation therapy for cancer treatment. .

Fluorinated Amino Acid Analogues

• Application : Scientists explore its incorporation into peptides and proteins, aiming to modify their properties. .

Safety and Hazards

The compound has been classified with the GHS07 pictogram, indicating that it may cause certain health hazards. The hazard statements associated with this compound are H302, H315, H319, and H335, which indicate potential harm if swallowed, skin irritation, serious eye irritation, and respiratory irritation, respectively.